Cas no 27342-69-4 (1,3,5,7-Tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane)

• Product Name: 1,3,5,7-Tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane
• CAS No: 27342-69-4
• MF: C₁₂H₂₄O₄Si₄
• MW: 344.658567428589
• CID: 53135
• PubChem ID: 75706
• Update Time: 2025-04-18

1,3,5,7-Tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane
• 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane
• 1,3,5,7-TETRAVINYL-1,3,5,7-TETRAMETHYLCYCLO-TETRASILOXANE
• 1,3,5,7-Tetravinyl-1,3,5,7-Tetrmethylcyclotetrasiloxane
• Tetraethenyltetramethylcycloterasiloxane
• tetraethenyltetramethyl-cyclotetrasiloxan
• tetramethyltetravinylcyclotetrasiloxane
• 2554-06-5
• DTXSID3038808
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetravinyl-
• AS-15205
• Cyclotetrasiloxane, 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-
• starbld0027409
• CAS-2554-06-5
• Tetravinyltetramethylcyclotetrasiloxane
• EC 219-863-1
• SY041894
• EINECS 219-863-1
• C12H24O4Si4
• AKOS008901212
• 2,4,6,8-Tetraethenyl-2,4,6,8-tetramethylcyclotetrasiloxane
• EINECS 248-418-4
• CS-0167988
• Methyl vinyl cyclotetrasiloxane
• TM-TVCS
• NCGC00255671-01
• 1,3,5,7-tetramethyltetravinylcyclotetrasiloxane
• 2,4,6,8-tetramethyltetravinylcyclotetra-siloxane
• 27342-69-4
• Tox21_301527
• NS00044825
• Q27257777
• SCHEMBL16001932
• CHEMBL3183255
• S-Tetramethyltetravinylcyclotetrasiloxane
• 1,3,5,7-tetravinyltetramethylcyclotetrasiloxane
• DTXCID1018808
• 1,3,5,7-Tetramethyl-1,3,5,7-tetravinylcyclotetrasiloxane
• J-016041
• s16255
• T2523
• 2,4,6,8-Tetramethyltetravinylcyclotetrasiloxane
• D71084
• SCHEMBL16001933
• UNII-3NT606T1VK
• 3NT606T1VK
• 2,4,6,8-Tetramethyl-2,4,6,8-tetravinyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane
• 2,4,6,8-Tetramethyl2,4,6,8-tetravinylcyclo-tetrasiloxane
• MFCD00040293
• SCHEMBL78748
• 2,4,6,8-tetrakis(ethenyl)-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• FT-0609829
• 2,4,6,8-tetramethyl-2,4,6,8-tetravinyl-cyclotetrasiloxane
• 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• Cyclotetrasiloxane, tetraethenyltetramethyl-

• Inchi： 1S/C12H24O4Si4/c1-9-17(5)13-18(6,10-2)15-20(8,12-4)16-19(7,11-3)14-17/h9-12H,1-4H2,5-8H3
• InChI Key： VMAWODUEPLAHOE-UHFFFAOYSA-N
• SMILES： [Si]1(C=C)(C)O[Si](C=C)(C)O[Si](C=C)(C)O[Si](C=C)(C)O1

Computed Properties

• Exact Mass: 344.07500
• Monoisotopic Mass: 344.075165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not determined
• Density: 0.997
• Melting Point: -44 ºC
• Boiling Point: 111-112 ºC (10 mmHg)
• Flash Point: 100 ºC
• Refractive Index: 1.434
• PSA: 36.92000
• LogP: 3.25520
• Solubility: Not determined

1,3,5,7-Tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane Security Information

• Hazard Category Code： R36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36